Cas no 88001-79-0 (Phosphine sulfide, thioxo[2,4,6-tris(1,1-dimethylethyl)phenyl]-)

Phosphine sulfide, thioxo[2,4,6-tris(1,1-dimethylethyl)phenyl]- structure
88001-79-0 structure
Product name:Phosphine sulfide, thioxo[2,4,6-tris(1,1-dimethylethyl)phenyl]-
CAS No:88001-79-0
MF:C18H29PS2
MW:340.526623487473
CID:648848
PubChem ID:16162144

Phosphine sulfide, thioxo[2,4,6-tris(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Phosphine sulfide, thioxo[2,4,6-tris(1,1-dimethylethyl)phenyl]-
    • (2,4,6-t-Bu3C6H2)PS2
    • DTXSID90583236
    • (2,4,6-Tri-tert-butylphenyl)-lambda~5~-phosphanedithione
    • 88001-79-0
    • Inchi: InChI=1S/C18H29PS2/c1-16(2,3)12-10-13(17(4,5)6)15(19(20)21)14(11-12)18(7,8)9/h10-11H,1-9H3
    • InChI Key: INUBJZRXYDYRDE-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)P(=S)=S)C(C)(C)C

Computed Properties

  • Exact Mass: 340.14483027g/mol
  • Monoisotopic Mass: 340.14483027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 64.2Ų

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